Cas no 78110-62-0 (3,6-Methanonaphthalen-1,7-imine(9CI))

• Product Name: 3,6-Methanonaphthalen-1,7-imine(9CI)
• CAS No: 78110-62-0
• MF: C₁₁H₇N
• MW: 153.179982423782
• CID: 551512
• PubChem ID: 45092703
• Update Time: 2025-04-19

3,6-Methanonaphthalen-1,7-imine(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Methanonaphthalen-1,7-imine(9CI)
• 78110-62-0

• Inchi： 1S/C11H7N/c1-6-2-8-4-7(1)9-5-10(8)12-11(9)3-6/h1,3-5,12H,2H2
• InChI Key： BFQTXYGEWUPVPK-UHFFFAOYSA-N
• SMILES： N1C2=CC3=CC4=CC(=C1C=C42)C3

Computed Properties

• Exact Mass: 153.05800
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79000
• LogP: 2.66310